Cas no 5364-36-3 (6-(4-bromophenoxy)-N,N-diethylhexan-1-amine)

• Product Name: 6-(4-bromophenoxy)-N,N-diethylhexan-1-amine
• CAS No: 5364-36-3
• MF: C₁₆H₂₆BrNO
• MW: 328.287744045258
• CID: 1587439
• PubChem ID: 2232787
• Update Time: 2025-04-21

6-(4-bromophenoxy)-N,N-diethylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-bromophenoxy)-N,N-diethylhexan-1-amine
• CBMicro_020127
• 5364-36-3
• DTXSID50367130
• CCG-7462
• BIM-0019861.P001

• Inchi： 1S/C16H26BrNO/c1-3-18(4-2)13-7-5-6-8-14-19-16-11-9-15(17)10-12-16/h9-12H,3-8,13-14H2,1-2H3
• InChI Key： TZSICKANMXJOFC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCCCCN(CC)CC

Computed Properties

• Exact Mass: 327.11988
• Monoisotopic Mass: 327.119777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 4.8

Experimental Properties

• Density: 1.15
• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.514
• PSA: 12.47